Cas no 2228394-57-6 (3,3-difluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine)

• Product Name: 3,3-difluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine
• CAS No: 2228394-57-6
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5993457
• PubChem ID: 165633751
• Update Time: 2025-10-29

3,3-difluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine
• EN300-1970407
• 2228394-57-6
• 3,3-difluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine

• Inchi： 1S/C9H15F2NO/c10-9(11)7(4-12)6-3-5-1-2-8(6)13-5/h5-9H,1-4,12H2
• InChI Key： HGFYRTLOCGNOFO-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CC2CCC1O2)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-{7-Oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine (CAS No. 2228394-57-6)

The compound 3,3-difluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine (CAS No. 2228394-57-6) is a fluorinated bicyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 7-oxabicyclo[2.2.1]heptane core and a difluoropropan-1-amine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its ability to modulate physicochemical properties, such as lipophilicity and metabolic stability, which are critical in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. The presence of fluorine atoms in 3,3-difluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine enhances its binding affinity to biological targets, a feature often explored in the development of CNS-active drugs and enzyme inhibitors. This aligns with current trends in addressing neurodegenerative diseases and metabolic disorders, where fluorine-containing molecules play a pivotal role.

The synthetic versatility of CAS No. 2228394-57-6 is another area of interest. Its bicyclic ether scaffold allows for diverse functionalization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Computational tools, such as molecular docking and QSAR modeling, frequently utilize such scaffolds to predict bioactivity, making this compound a subject of cheminformatics studies.

From an industrial perspective, 3,3-difluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine is also gaining traction in agrochemical formulations. Fluorinated amines are known to improve the efficacy of herbicides and pesticides, addressing global challenges like crop resistance and sustainable agriculture. This dual applicability in pharma and agro sectors underscores its economic importance.

Safety and environmental considerations are paramount when handling fluorinated intermediates. While CAS No. 2228394-57-6 is not classified as hazardous, proper storage and handling protocols are recommended to ensure stability. Researchers often inquire about its solubility in polar solvents (e.g., DMSO or methanol) and compatibility with common reagents, which are frequently searched topics in chemical databases.

In summary, 3,3-difluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-amine represents a promising scaffold for innovation across multiple disciplines. Its relevance to drug development, agrochemical innovation, and computational chemistry positions it as a compound of enduring scientific and commercial value.